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Compound of Interest

Compound Name: ML303

Cat. No.: B15564287

Essential Safety and Handling Guide for ML303

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides immediate, essential safety and
logistical information for the handling and disposal of ML303, a potent inhibitor of the influenza
viral protein NS1. Adherence to these procedures is critical to mitigate risks and ensure a safe
laboratory environment.

Hazard Identification and Personal Protective
Equipment

ML303 is classified as acutely toxic if swallowed.[1] The following table summarizes the
required personal protective equipment (PPE) to be used when handling this compound.
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PPE Category Item Specification

Must be used and approved

under appropriate government

Eye/Face Protection Safety Glasses
standards such as NIOSH
(US) or EN 166(EUV).
) ] ] Chemical-resistant, impervious
Skin Protection Protective Gloves
gloves.
Lab Coat Standard laboratory coat.
Required when dusts are
) ) ) generated. Use a full-face
Respiratory Protection Respirator

particle respirator type N100
(US) or type P3 (EN 143).

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following handling protocol is mandatory to minimize exposure and
ensure safety.

» Engineering Controls: Work in a well-ventilated area. A fume hood is required for all
procedures involving ML303.

» Donning PPE: Before handling the compound, put on all required PPE as specified in the
table above.

» Handling the Compound:
o Avoid contact with skin and eyes.
o Avoid inhalation of dust.
o Use non-sparking tools.
o Keep the container tightly closed when not in use.

o After Handling:
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o Wash hands thoroughly after handling.

o Remove and wash contaminated clothing before reuse.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of ML303 and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

o Waste Segregation:

o Solid Waste: Collect unused ML303 powder and any grossly contaminated disposable
items (e.g., weigh boats, pipette tips) in a designated, sealed, and clearly labeled
hazardous waste container.

o Liquid Waste: Solutions containing ML303 should be collected in a separate, sealed, and
labeled hazardous liquid waste container.

o Sharps: Needles, syringes, or other sharps contaminated with ML303 must be disposed of
in a designated sharps container.

» Labeling: All waste containers must be labeled with "Hazardous Waste," the name "ML303,"
and the approximate concentration and quantity.

o Storage of Waste: Store hazardous waste in a designated, secure area away from
incompatible materials.

» Disposal: Arrange for disposal of hazardous waste through your institution's environmental
health and safety (EHS) office. Do not dispose of ML303 down the drain or in regular trash.

Experimental Workflow and Safety Diagram

The following diagram illustrates the workflow for safely handling ML303, from preparation to
disposal.
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Caption: Workflow for Safe Handling of ML303.
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This guide is intended to provide essential information for the safe handling of ML303. Always
consult the full Safety Data Sheet (SDS) and your institution's specific safety protocols before
beginning any work with this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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